Cas no 85157-17-1 (7-Amino-4-coumarincarboxylic Acid)

• Product Name: 7-Amino-4-coumarincarboxylic Acid
• CAS No: 85157-17-1
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• CID: 3283212
• PubChem ID: 15732677
• Update Time: 2025-10-30

7-Amino-4-coumarincarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2H-1-BENZOPYRAN-4-CARBOXYLIC ACID, 7-AMINO-2-OXO-
• 7-amino-2-oxo-2H-chromene-4-carboxylic acid
• EN300-24827527
• 7-Amino-4-coumarincarboxylicAcid
• 85157-17-1
• 7-Amino-4-coumarincarboxylic Acid

• Inchi： 1S/C10H7NO4/c11-5-1-2-6-7(10(13)14)4-9(12)15-8(6)3-5/h1-4H,11H2,(H,13,14)
• InChI Key： ASLGLQSVLFUFAI-UHFFFAOYSA-N
• SMILES： O1C(C=C(C(=O)O)C2C=CC(=CC1=2)N)=O

Computed Properties

• Exact Mass: 205.03750770Da
• Monoisotopic Mass: 205.03750770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 89.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 7-Amino-4-coumarincarboxylic Acid

Introduction to 7-Amino-4-coumarincarboxylic Acid (CAS No. 85157-17-1)

7-Amino-4-coumarincarboxylic Acid, identified by the chemical identifier CAS No. 85157-17-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic carboxylic acid derivative has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of both an amino group and a coumarin scaffold provides a unique chemical profile that makes it a valuable intermediate in synthetic pathways, enabling the construction of more complex molecules with desired pharmacological properties.

The molecular structure of 7-Amino-4-coumarincarboxylic Acid consists of a coumarin core substituted at the 7-position with an amino group and at the 4-position with a carboxylic acid moiety. This arrangement confers specific electronic and steric characteristics, influencing its reactivity and interaction with biological targets. The carboxylic acid group, for instance, can participate in hydrogen bonding interactions, while the amino group offers possibilities for further functionalization through amide bond formation or other conjugation strategies. Such features are highly advantageous in designing molecules that can modulate biological pathways effectively.

In recent years, there has been growing interest in coumarin derivatives as pharmacophores due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, anticoagulant, and even anticancer effects, depending on the structural modifications and substitution patterns. 7-Amino-4-coumarincarboxylic Acid serves as a key building block in synthesizing coumarin-based drugs that exhibit enhanced bioavailability and improved target specificity. Its role as a precursor in drug development has been highlighted in several cutting-edge studies published in leading pharmaceutical journals.

One notable application of 7-Amino-4-coumarincarboxylic Acid is in the synthesis of fluorescent probes used for biochemical imaging. The coumarin moiety is known for its strong fluorescence properties when excited at specific wavelengths, making it an excellent candidate for developing tools that can visualize biological processes in real-time. Researchers have leveraged this property to create probes that track protein-protein interactions, enzyme activity, and cellular signaling pathways. The introduction of an amino group into the coumarin scaffold allows for further derivatization, enabling fine-tuning of fluorescence characteristics such as quantum yield and photostability.

Another emerging area where 7-Amino-4-coumarincarboxylic Acid has shown promise is in the development of metal chelating agents. The carboxylic acid group can coordinate with various metal ions, forming stable complexes that have applications in therapeutic modalities such as targeted drug delivery and radioimaging. For instance, studies have demonstrated the potential use of coumarin derivatives as contrast agents for magnetic resonance imaging (MRI) due to their ability to enhance signal contrast when bound to specific metal ions like gadolinium. The versatility of 7-Amino-4-coumarincarboxylic Acid in this context underscores its importance as a multifunctional intermediate.

The synthesis of 7-Amino-4-coumarincarboxylic Acid typically involves multi-step organic transformations starting from readily available coumarin precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for industrial applications. Modern techniques such as catalytic hydrogenation, palladium-catalyzed cross-coupling reactions, and enzymatic resolutions have been employed to improve yield and purity. These innovations not only facilitate the production of high-quality 7-Amino-4-coumarincarboxylic Acid but also contribute to reducing environmental impact by minimizing waste generation.

The pharmacological potential of 7-Amino-4-coumarincarboxylic Acid has been further explored through computational modeling and high-throughput screening (HTS) campaigns. These approaches have identified novel derivatives with enhanced efficacy against various diseases. For example, computational studies have predicted that certain analogs of 7-Amino-4-coumarincarboxylic Acid could exhibit potent inhibitory activity against kinases involved in cancer progression. Experimental validation of these predictions has led to the discovery of lead compounds that are now being optimized for clinical development.

In conclusion,7-Amino-4-coumarincarboxylic Acid (CAS No. 85157-17-1) is a pivotal compound with significant implications in pharmaceutical research and biotechnology. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to uncover new uses for this compound, its importance is expected to grow further, driving innovation across multiple disciplines within the life sciences sector.